3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. It is a synthetic compound that is used in scientific research to investigate its mechanism of action, biochemical and physiological effects, and its potential therapeutic applications.
Mechanism of Action
The mechanism of action of 3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide is not fully understood. However, it is believed to act as a competitive inhibitor of certain enzymes and proteins. It has been shown to inhibit the activity of various kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been shown to reduce inflammation and improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
The advantages of using 3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide in lab experiments include its high potency and specificity. It is also relatively easy to synthesize, making it readily available for use in scientific research. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide. These include:
1. Investigating its potential therapeutic applications in the treatment of various diseases, including cancer and inflammation.
2. Studying its mechanism of action in more detail to better understand its potential applications.
3. Developing new derivatives of this compound with improved potency and specificity.
4. Investigating its potential applications in other fields, such as materials science and catalysis.
In conclusion, this compound is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its mechanism of action, biochemical and physiological effects, and its potential therapeutic applications. Further studies are needed to fully understand its potential applications and to develop new derivatives with improved potency and specificity.
Synthesis Methods
The synthesis of 3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide involves the reaction of 3-fluoroaniline with N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. The resulting compound is then reacted with 4-pyrrol-1-ylbenzoyl chloride to produce the final product.
Scientific Research Applications
3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide has been extensively studied for its potential applications in scientific research. It is commonly used as a tool compound to investigate the mechanism of action of various proteins and enzymes. It has also been used in the development of new drugs for the treatment of various diseases.
Properties
IUPAC Name |
3-fluoro-N,N-dimethyl-4-pyrrol-1-ylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O/c1-15(2)13(17)10-5-6-12(11(14)9-10)16-7-3-4-8-16/h3-9H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATAAPRFSXHDIGK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC(=C(C=C1)N2C=CC=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.